Cas no 1082766-19-5 (1,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 1082766-19-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1087572
• PubChem ID: 23587777
• Update Time: 2025-04-20

1,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 1,5,6-trimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid(SALTDATA: FREE)
• 1,5,6-trimethyl-2-oxopyridine-3-carboxylic acid
• 1,5,6-TRIMETHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXYLIC ACID
• AG-D-24482
• Ambcb4030616
• CTK4A5940
• MolPort-016-631-234
• SureCN2736526
• SCHEMBL2736526
• DTXSID50635088
• 1,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carboxylicacid
• MFCD11505293
• BS-36863
• 1082766-19-5
• AKOS006323545
• CS-0335459

• MDL： MFCD11505293
• Inchi： 1S/C9H11NO3/c1-5-4-7(9(12)13)8(11)10(3)6(5)2/h4H,1-3H3,(H,12,13)
• InChI Key： DWIQEQKBANFFBQ-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC(C)=C(C)N1C

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 363.2±35.0 °C at 760 mmHg
• Flash Point: 173.5±25.9 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)